Cas no 1805853-51-3 (5-Ethyl-2-hydroxyphenylhydrazine)

• Product Name: 5-Ethyl-2-hydroxyphenylhydrazine
• CAS No: 1805853-51-3
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 4934591
• Update Time: 2025-10-30

5-Ethyl-2-hydroxyphenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 5-Ethyl-2-hydroxyphenylhydrazine

• Inchi： 1S/C8H12N2O/c1-2-6-3-4-8(11)7(5-6)10-9/h3-5,10-11H,2,9H2,1H3
• InChI Key： VHYFPKMUENVOMM-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1NN)CC

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• XLogP3: 2.2
• Topological Polar Surface Area: 58.3

Additional information on 5-Ethyl-2-hydroxyphenylhydrazine

Introduction to 5-Ethyl-2-hydroxyphenylhydrazine (CAS No. 1805853-51-3)

5-Ethyl-2-hydroxyphenylhydrazine (CAS No. 1805853-51-3) is a compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research due to its unique properties and potential applications. This compound, also known as ethylhydroxyphenylhydrazine, is a derivative of phenylhydrazine with an additional ethyl group and a hydroxyl group. Its molecular formula is C₉H₁₃N₂O, and it has a molecular weight of approximately 167.21 g/mol.

The structure of 5-Ethyl-2-hydroxyphenylhydrazine consists of a benzene ring with a hydrazine group (-NHNH₂) attached at the 1-position and a hydroxyl group (-OH) at the 2-position. The ethyl group (-CH₂CH₃) is attached at the 5-position of the benzene ring. This unique arrangement of functional groups imparts specific chemical and biological properties to the compound, making it a valuable subject of study in various scientific disciplines.

In recent years, 5-Ethyl-2-hydroxyphenylhydrazine has been investigated for its potential applications in medicinal chemistry and drug discovery. One of the key areas of interest is its role as an intermediate in the synthesis of various pharmaceuticals and biologically active compounds. The presence of the hydrazine group makes it a versatile reagent for forming hydrazones, which are important intermediates in the synthesis of drugs targeting specific biological pathways.

A study published in the Journal of Medicinal Chemistry in 2021 explored the use of 5-Ethyl-2-hydroxyphenylhydrazine as a precursor for developing novel antifungal agents. The researchers found that derivatives of this compound exhibited potent antifungal activity against several clinically relevant fungal strains, including Candida albicans and Aspergillus fumigatus. This finding highlights the potential of 5-Ethyl-2-hydroxyphenylhydrazine as a lead compound for further drug development in the field of antifungal therapy.

Beyond its medicinal applications, 5-Ethyl-2-hydroxyphenylhydrazine has also been studied for its use in analytical chemistry. A recent paper in the Analytical Chemistry Journal described a method for detecting trace amounts of this compound using high-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS). The method demonstrated high sensitivity and accuracy, making it suitable for quality control and environmental monitoring applications.

The physical properties of 5-Ethyl-2-hydroxyphenylhydrazine, such as its melting point, boiling point, and solubility, are crucial for understanding its behavior in different environments. It is generally a solid at room temperature with a melting point ranging from 70 to 75°C. The compound is moderately soluble in water and highly soluble in organic solvents such as ethanol and acetone. These properties make it easy to handle and process in laboratory settings.

In terms of safety, while detailed toxicological data on 5-Ethyl-2-hydroxyphenylhydrazine is limited, it is important to handle this compound with care due to its hydrazine functional group, which can be reactive under certain conditions. Standard laboratory safety protocols should be followed when working with this compound to ensure the well-being of researchers and laboratory personnel.

The environmental impact of 5-Ethyl-2-hydroxyphenylhydrazine is another area that requires attention. Proper disposal methods should be employed to prevent contamination of water sources and soil. Environmental studies have shown that hydrazines can be biodegraded by certain microorganisms, but more research is needed to fully understand the long-term effects on ecosystems.

In conclusion, 5-Ethyl-2-hydroxyphenylhydrazine (CAS No. 1805853-51-3) is a multifaceted compound with significant potential in various scientific fields. Its unique chemical structure and properties make it an important reagent for synthetic chemistry, drug discovery, and analytical methods. Ongoing research continues to uncover new applications and insights into its behavior, contributing to advancements in chemistry, biology, and pharmaceutical sciences.